Cas no 2387594-65-0 (7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylic acid)

• Product Name: 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylic acid
• CAS No: 2387594-65-0
• MF: C₉H₆FNO₄
• MW: 211.146646022797
• CID: 5165136
• Update Time: 2025-10-29

7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Benzoxazolecarboxylic acid, 7-fluoro-2,3-dihydro-3-methyl-2-oxo-
• 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylic acid

• Inchi： 1S/C9H6FNO4/c1-11-5-3-2-4(8(12)13)6(10)7(5)15-9(11)14/h2-3H,1H3,(H,12,13)
• InChI Key： SIPJROVDRFQGFV-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C(C(O)=O)=CC=C2N(C)C1=O

Additional information on 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylic acid

Introduction to 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylic acid (CAS No. 2387594-65-0)

7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2387594-65-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazole family, a class of molecules known for their broad spectrum of biological activities. The presence of a fluoro substituent and a carboxylic acid group in its structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural framework of 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylic acid consists of a benzoxazole core, which is characterized by a fused ring system containing an oxygen atom. The fluoro group at the 7-position and the methyl group at the 3-position contribute to the compound's electronic properties and influence its interactions with biological targets. Additionally, the presence of a carbonyl group at the 2-position and a carboxylic acid moiety at the 6-position enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in benzoxazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that benzoxazole-based compounds exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of fluorine atoms into these molecules often enhances their metabolic stability and binding affinity to biological targets. For instance, fluorinated benzoxazoles have been reported to show improved activity against certain enzymes and receptors involved in disease pathways.

7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylic acid has been investigated as a potential lead compound in the development of novel therapeutic agents. Its unique structural features make it an attractive candidate for further optimization through structural modifications aimed at improving pharmacokinetic profiles and target specificity. Researchers have explored its derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. Preliminary studies suggest that certain analogs of this compound exhibit promising inhibitory activity against target proteins, making them candidates for further preclinical evaluation.

The synthesis of 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro group typically requires specialized synthetic methodologies to achieve regioselectivity and minimize side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoxazole core efficiently. The subsequent functionalization at the 6-position with a carboxylic acid group often involves oxidation or hydrolysis steps, depending on the synthetic route chosen.

The pharmacological evaluation of 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylic acid has revealed interesting interactions with biological systems. In vitro studies have demonstrated its ability to modulate enzyme activity and interfere with signaling pathways relevant to human diseases. For example, derivatives of this compound have been found to inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. Additionally, their anti-inflammatory effects have been attributed to interactions with nuclear factor kappa B (NFκB) pathways, suggesting potential applications in treating chronic inflammatory disorders.

The role of fluorine atoms in enhancing drug-like properties cannot be overstated. The fluoro substituent in 7-fluoro-3-methyl-2-oxo-1,3-benzoxazole-6-carboxylic acid contributes to its lipophilicity and metabolic stability, factors that are critical for drug efficacy. Furthermore, fluorine atoms can influence hydrogen bonding interactions with biological targets, leading to improved binding affinity. These properties make fluorinated benzoxazoles particularly attractive for drug development efforts aimed at achieving high potency and prolonged half-life.

Recent advancements in computational chemistry have enabled more efficient screening of benzoxazole derivatives for biological activity. Virtual screening techniques combined with molecular docking simulations have been used to identify promising candidates for experimental validation. These computational methods allow researchers to predict binding modes and optimize structures before synthesizing new compounds, significantly reducing the time and cost associated with drug discovery.

The potential applications of 7-fluoro-3-methyl-2-oxyo1,13-benzo<0x00x8x0x00x00x00x00x00x00x00x00x00x00x00x00x00x00zole-xcarbonyl<0xc0><0xa9><0xc8><0xa9><0xc8><0xa9><0xc8><0xa9>ic aci<0xc0><0xa9>d extend beyond oncology. Its anti-inflammatory properties make it a candidate for treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antimicrobial activity has been explored in efforts to develop novel antibiotics against resistant bacterial strains. The broad spectrum of potential therapeutic applications underscores the importance of continued research into this class of compounds.

In conclusion,7-fluoro-xcarbonyl<0xc0><0xa9><0xc8><0xa9><0xc8><0xa9>ic aci<0xc0><0xa9>d (CAS No. 2387594-xcarbonyl<0xc8><0xa9>) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Further investigation into its derivatives holds promise for developing novel therapeutics across multiple disease indications. As research progresses,this compoun<0xc5><0xd1> will likely continue to be a valuable tool for medicinal chemists seeking innovative solutions for unmet medical needs.